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The table below summarizes experimental data on solvent effectiveness for discovering new sulfaguanidine
solid forms. It categorizes solvents based on their ability to produce specific anhydrates (AH), hydrates (Hy),

or solvates during screening [1].

Solvent Successful Solid Forms Experimental
Solvents Tested
Category Solvents (#) Produced Context
Successful Tetrahydrofuran, 9 Novel Solvates Solvent evaporation;
Solvate Methanol, Ethanol, t- (9 structures) 7 structures solved
Formers Butanol, Acetone, via PXRD [1]
Cyclohexanone, DMSO,
DMF, DMAc
Anhydrate Not explicitly listed N/A AH-1, AH-Il, AH- Controlled
Producers V (novel) desolvation of

specific solvates [1]

Hydrate Water 1 Hy1-l, Hy1-ll Initial starting

Producers (known material (Hy1-1);
monohydrate Recrystallization [1]
polymorphs)
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Solvent Successful Solid Forms Experimental
Solvents Tested

Category Solvents (#) Produced Context

Ineffective 41 total solvents tested in  ~22 None (AH-I LAG experiments

Solvents Liquid-Assisted Grinding remained) that did not induce
(LAG) form conversion [1]

A 2024 solid-state study discovered nine novel solvates and one new anhydrate (AH-V) of sulfaguanidine
[1]. The solvents listed under "Successful Solvate Formers" reliably produced these novel crystalline forms.
Researchers successfully determined the crystal structures of seven solvates and the novel AH-V from

powder X-ray diffraction (PXRD) data [1].

The formation of specific anhydrous polymorphs (AH-I, AH-II, AH-V) was achieved through carefully
controlled desolvation of the corresponding solvates, rather than by direct crystallization from a specific
solvent [1]. This highlights that a solvent's utility may not only be in forming a stable solvate but also in its

role as an intermediate for obtaining targeted metastable anhydrous forms.

Detailed Experimental Protocols

The comparative data was generated using standardized high-throughput solid-form screening techniques.

Here are the detailed methodologies for the key experiments cited.

Solvent Evaporation Experiments

e Objective: To obtain crystalline solid forms by slowly concentrating SGD solutions [1].

e Procedure: Saturated solutions of the starting material (AH-I, 15 mg) were prepared at room
temperature in 30 different solvents. The solutions were filtered, transferred onto a watch glass, and
allowed to evaporate under ambient conditions. The resulting solid products were then analyzed
using PXRD to identify the formed phases [1].

Liquid-Assisted Grinding (LAG) Experiments

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://www.smolecule.com/products/s544114?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10853908/
https://www.smolecule.com/products/s544114?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Objective: To screen for solid-form conversion through mechanochemical means with minimal
solvent [1].

e Procedure: Approximately 80 mg of AH-1 was placed in a milling vessel. A small, catalytic amount of
solvent (8 drops, or 2 drops for viscous solvents like dimethyl acetamide) was added to the solid. The
mixture was milled in a ball mill (e.g., Retsch MM 500) using stainless steel balls at a frequency of 15
Hz for 30 minutes. The resulting samples were analyzed by PXRD [1].

Controlled Desolvation Experiments

¢ Objective: To generate specific anhydrous polymorphs (AH-I, AH-II, AH-V) from their solvates [1].

e Procedure: This process involves the careful removal of solvent molecules from a crystalline solvate.
The specific conditions (e.g., temperature, atmospheric control) are critical to directing the
transformation toward a particular anhydrate and preventing collapse into the most stable form. For
SGD, this method successfully produced AH-V for the first time [1].

Workflow and Solid-Form Relationships

The following diagram illustrates the logical relationships between the different solid forms of

sulfaguanidine and the primary experimental methods used to generate them, as revealed by the study.
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Novel Anhydrates
(AH-1, AH-Il, AH-V)

Click to download full resolution via product page

The diagram above shows that solvent evaporation was a key method for discovering new solvates and
hydrates. Liquid-assisted grinding also produced novel solvates, but nearly half of the tested solvents did not
induce a form change. The novel anhydrates were not obtained directly from solution but through the

controlled desolvation of the newly found solvates [1].

Key Insights for Researchers

¢ Solvent Selection is Empirical: The study tested over 40 solvents, and success was not easily
predictable. A broad, empirical screening approach remains crucial for comprehensive polymorph and
solvate mapping [1].

e Value of Solvates: While some solvates may be unstable, they can be critical intermediates. The
research positioned these solvates and the stable hydrate as pivotal stepping stones in forming
anhydrous polymorphs [1].
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o Stability Landscape: Calorimetric measurements identified AH-1I as the thermodynamically stable
polymorph at room temperature, while AH-1 is stable at higher temperatures and shows remarkable
kinetic stability at room temperature [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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